![molecular formula C8H7IO3 B132591 Methyl 3-hydroxy-4-iodobenzoate CAS No. 157942-12-6](/img/structure/B132591.png)
Methyl 3-hydroxy-4-iodobenzoate
Overview
Description
“Methyl 3-hydroxy-4-iodobenzoate” is an organic compound with the molecular formula C8H7IO3 . It is the methyl ester of 3-hydroxy-4-iodobenzoic acid . It is used as an intermediate for pharmaceutical and organic synthesis .
Molecular Structure Analysis
The molecular weight of “Methyl 3-hydroxy-4-iodobenzoate” is 278.04 g/mol . The InChI representation of the molecule isInChI=1S/C8H7IO3/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4,10H,1H3
. Physical And Chemical Properties Analysis
“Methyl 3-hydroxy-4-iodobenzoate” has a molecular weight of 278.04 g/mol . It has one hydrogen bond donor and three hydrogen bond acceptors . The exact mass is 277.94399 g/mol .Scientific Research Applications
Ligand Design
Methyl 3-hydroxy-4-iodobenzoate serves as a ligand precursor in coordination chemistry. By modifying its structure, scientists create ligands with specific binding properties for metal ions. These ligands find applications in catalysis, materials science, and bioinorganic chemistry. The iodine moiety enhances ligand-metal interactions, influencing reactivity and selectivity.
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 3-hydroxy-4-iodobenzoate is a complex organic compound with the molecular formula C8H7IO3 The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It’s known that the aryl-iodide functionality of similar compounds may undergo coupling reactions . For instance, a symmetrical Sonogashira coupling with trimethylsilylacetylene can occur, leading to the formation of dimethyl 4,4’- (ethyne-1,2-diyl)dibenzoate . This suggests that Methyl 3-hydroxy-4-iodobenzoate might interact with its targets through similar mechanisms.
Biochemical Pathways
The compound’s potential to undergo coupling reactions suggests it may influence pathways involving similar chemical reactions .
Result of Action
Given its potential to undergo coupling reactions , it may induce changes at the molecular level, which could potentially influence cellular processes.
properties
IUPAC Name |
methyl 3-hydroxy-4-iodobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IO3/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXCQVWRESZDFGW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)I)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10439009 | |
Record name | methyl 3-hydroxy-4-iodobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10439009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-hydroxy-4-iodobenzoate | |
CAS RN |
157942-12-6 | |
Record name | methyl 3-hydroxy-4-iodobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10439009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 3-hydroxy-4-iodobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-Hydroxy-4-iodobenzoic acid methyl ester | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/37K792YP65 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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